


Ruthenium-103: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

Author: BenchChem Technical Support Team. Date: December 2025



An In-depth Examination of the Physical and Chemical Properties of a Promising Radioisotope

Ruthenium-103 (103Ru) is a synthetic radioisotope of the element ruthenium that is gaining increasing attention within the scientific community, particularly in the fields of nuclear medicine and drug development. Its unique decay characteristics and versatile chemistry make it a valuable tool for both therapeutic and diagnostic applications. This technical guide provides a comprehensive overview of the core physical and chemical properties of **Ruthenium-103**, detailed experimental protocols for its production and use, and visualizations of its decay scheme and production pathway.

Physical Properties

Ruthenium-103 is characterized by a well-defined set of physical properties that are crucial for its application in research and medicine. These properties are summarized in the tables below.

Nuclear Properties



Property	Value
Half-life	39.245 days[1]
Decay Mode	Beta minus (β ⁻)[1][2]
Daughter Isotope	Rhodium-103 (103Rh)[1][2]
Atomic Mass	102.9063237 ± 0.0000022 amu[3]
Spin and Parity	3/2+[2][3]
Magnetic Dipole Moment	0.206(3) μN[2]
Electric Quadrupole Moment	+0.62(2) barn[2]

Decay Characteristics

Ruthenium-103 undergoes beta decay, emitting a beta particle (electron) and transforming into a stable isotope of rhodium, Rhodium-103. This decay process is accompanied by the emission of gamma radiation.

Decay Product	Maximum Energy (keV)	Average Energy (keV)	Abundance (%)
Beta (β ⁻)	226.0[4]	63.2[4]	90.0[4]
Beta (β ⁻)	112.8[4]	29.8[4]	6.4[4]
Beta (β ⁻)	723.2[4]	239.2[4]	3.5[4]

Gamma (y) Energy (keV)	Abundance (%)
497.1	88.9[4]
610.3	5.6[4]
20-23 (complex)	6.3[4]

A key feature of ¹⁰³Ru decay is the production of its daughter isotope, Rhodium-103m (^{103m}Rh), a nuclear isomer with a short half-life of 56.1 minutes, which is of interest for Auger electron



therapy.[5]

Chemical Properties

Ruthenium is a rare transition metal belonging to the platinum group.[6] It is generally characterized by its chemical inertness under standard conditions.

General Reactivity

- Acids: Ruthenium is resistant to attack by common acids, including aqua regia, at room temperature.[6]
- Halogens: It reacts with halogens, such as fluorine and chlorine, at elevated temperatures to form corresponding halides.[7][8]
- Oxidizing Agents: Ruthenium is most readily attacked by strong oxidizing agents.
- Alkalis: It dissolves in fused alkalis to form ruthenates.

The most common oxidation states for ruthenium are +2, +3, and +4.[6][9]

Coordination Chemistry and Radiopharmaceuticals

The versatile coordination chemistry of ruthenium allows for its incorporation into a wide range of molecules, making it particularly suitable for the development of radiopharmaceuticals. A notable example is the ruthenium-based chemotherapeutic agent BOLD-100 (formerly IT-139), which has been radiolabeled with ¹⁰³Ru for preclinical evaluation.[10][11] The synthesis of such compounds typically involves the use of a ruthenium precursor, such as [¹⁰³Ru]RuCl₃.[10]

Experimental Protocols Production of Ruthenium-103

Ruthenium-103 is typically produced through neutron activation. The most common method involves the irradiation of either natural ruthenium or enriched Ruthenium-102 (¹⁰²Ru) with thermal neutrons in a nuclear reactor.[10][12]

Reaction: 102Ru(n, y)103Ru



A detailed experimental protocol for the production of [103Ru]RuCl₃·xH₂O is as follows:

- Natural RuCl₃·xH₂O is sealed in quartz ampoules.
- The ampoules are irradiated with a neutron flux for a specified period (e.g., three weeks).[10]
- After a cooling period to allow for the decay of short-lived isotopes, the target is processed to isolate and purify the ¹⁰³Ru.[12]

Another production route involves the proton-induced fission of thorium targets, which can generate large quantities of ¹⁰³Ru.[5]

Synthesis of a Radiolabeled Compound: [103Ru]BOLD-100


The following is a generalized three-step synthesis for a radiolabeled ruthenium compound, based on the synthesis of [103Ru]BOLD-100:[12]

- Preparation of the Ruthenium Precursor: [¹¹³Ru]RuCl₃ is refluxed in a solution of hydrochloric acid and ethanol to ensure the desired oxidation state.
- Complexation with Ligand: The ruthenium precursor is then reacted with the desired ligand (e.g., indazole) at an elevated temperature.
- Salt Formation: The resulting complex is then converted to its final salt form (e.g., a cesium salt) at room temperature.[12]

Characterization of the final radiolabeled product is typically performed using techniques such as High-Performance Liquid Chromatography (HPLC) and UV/Vis spectroscopy.[10]

Visualizations Decay Scheme of Ruthenium-103






Click to download full resolution via product page

Caption: Decay scheme of **Ruthenium-103** to Rhodium-103.

Production Pathway of Ruthenium-103



Click to download full resolution via product page

Caption: Production of Ruthenium-103 via neutron capture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

- 1. Isotopes of ruthenium Wikipedia [en.wikipedia.org]
- 2. Ruthenium-103 isotopic data and properties [chemlin.org]
- 3. atom.kaeri.re.kr [atom.kaeri.re.kr]



- 4. ehs.umich.edu [ehs.umich.edu]
- 5. Separation of 103Ru from a proton irradiated thorium matrix: A potential source of Auger therapy radionuclide 103mRh PMC [pmc.ncbi.nlm.nih.gov]
- 6. Ruthenium Wikipedia [en.wikipedia.org]
- 7. Ruthenium: Chemical reactions | Pilgaard Elements [pilgaardelements.com]
- 8. WebElements Periodic Table » Ruthenium » reactions of elements [winter.group.shef.ac.uk]
- 9. Ruthenium (Ru) | Research Starters | EBSCO Research [ebsco.com]
- 10. Synthesis and Preclinical Evaluation of Radiolabeled [103Ru]BOLD-100 PMC [pmc.ncbi.nlm.nih.gov]
- 11. Synthesis and Preclinical Evaluation of Radiolabeled [103Ru]BOLD-100 PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Synthesis and preclinical evaluation of BOLD-100 radiolabeled with ruthenium-97 and ruthenium-103 - Dalton Transactions (RSC Publishing) DOI:10.1039/D4DT00118D [pubs.rsc.org]
- To cite this document: BenchChem. [Ruthenium-103: A Comprehensive Technical Guide for Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
 Available at: [https://www.benchchem.com/product/b1205195#physical-and-chemicalproperties-of-ruthenium-103]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote







BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com